1-Methyl-3,5-diphenyl-4-(phenylsulfanyl)-1H-pyrazole

• CAS No.: 60628-12-8
• Molecular Formula: C22H18N2S
• Molecular Weight: 342.5 g/mol
• IUPAC Name: 1-methyl-3,5-diphenyl-4-phenylsulfanylpyrazole
• InChI: InChI=1S/C22H18N2S/c1-24-21(18-13-7-3-8-14-18)22(25-19-15-9-4-10-16-19)20(23-24)17-11-5-2-6-12-17/h2-16H,1H3
• InChI Key: QRXFXIFOJQEYHC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C2=CC=CC=C2)SC3=CC=CC=C3)C4=CC=CC=C4

Description

1-Methyl-3,5-diphenyl-4-(phenylsulfanyl)-1H-pyrazole is a useful research compound. Its molecular formula is C22H18N2S and its molecular weight is 342.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 4-bromo-1-methyl-3,5-diphenylpyrazole (21.84 g, 0.07 mole), copper(1)salt of benzenethiol (14.67 g, 0.085 mole), pyridine (10 ml) and quinoline (100 ml) is stirred and heated at 175° C. to 185° C. (reflux) for 8 hours. The reaction mixture is allowed to stand overnight at room temperature. The mixture is poured into dilute hydrochloride acid and extracted with benzene. The benzene layer is separated and stripped in vacuo to give a brown syrup. The syrup is extracted with a hot mixture of n-hexane and n-heptane and filtered. The cooled filtrate yields a gray colored solid m.p. 109° C. to 110° C. Recrystallization from n-hexane affords white crystals 17.35 g (72.4%), m.p. 109° C. to 110° C.